Cas no 4445-43-6 ([1,1'-Biphenyl]-4-carboxylicacid, 3-amino-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 3-amino-
• CAS No: 4445-43-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD00577380
• CID: 325441
• PubChem ID: 6612027
• Update Time: 2025-06-09

[1,1'-Biphenyl]-4-carboxylicacid, 3-amino- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 3-amino-
• 2-amino-4-phenylbenzoic acid
• 3-Amino-1,1'-biphenyl-4-carboxylic acid
• 3-Amino-biphenyl-4-carbonsaeure
• 3-amino-biphenyl-4-carboxylic acid
• 4-phenylanthranilic acid
• 3-AMINO-1,1-BIPHENYL-4-CARBOXYLICACID
• 3-Amino-[1,1'-biphenyl]-4-carboxylic acid
• DTXSID00425032
• SCHEMBL2575452
• 4445-43-6
• AKOS022881350
• CS-0156462
• MFCD00577380
• [1,1'-Biphenyl]-4-carboxylic acid, 3-amino-
• Oprea1_008990
• EN300-1703332
• MB01319
• 3-Amino-[1,1'-biphenyl]-4-carboxylicacid
• 3-AMINO-1,1'-BIPHENYL-4-CARBOXYLICACID
• C75203
• TS-03030
• CBDivE_011184

• MDL： MFCD00577380
• Inchi： 1S/C13H11NO2/c14-12-8-10(6-7-11(12)13(15)16)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
• InChI Key： PJFIQJMFRCTVSX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 427°C at 760 mmHg
• Flash Point: 212°C
• Refractive Index: 1.652
• PSA: 63.32000
• LogP: 3.21520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carboxylicacid, 3-amino-

Introduction to [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- (CAS No. 4445-43-6)

[1,1'-Biphenyl]-4-carboxylic acid, 3-amino- (CAS No. 4445-43-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 3-Aminobiphenyl-4-carboxylic acid, is characterized by its unique biphenyl core and carboxylic acid functionality, which confer it with a range of chemical and biological properties. This article provides a comprehensive overview of the compound, including its structure, synthesis, applications, and recent research developments.

The molecular structure of [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- is depicted by the formula C₁₃H₁₁NO₂. The biphenyl moiety consists of two benzene rings connected by a single bond, while the carboxylic acid group is attached to one of the rings at the para position. The presence of an amino group at the meta position on the same ring adds further complexity and reactivity to the molecule. This combination of functional groups makes it an attractive candidate for various chemical transformations and biological studies.

The synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- can be achieved through several routes. One common method involves the reaction of 3-nitrobenzoic acid with phenylboronic acid in the presence of a palladium catalyst, followed by reduction of the nitro group to an amino group. Another approach involves the coupling of 3-aminobenzoic acid with phenylboronic acid using a similar palladium-catalyzed reaction. These synthetic methods have been optimized to yield high purity and efficiency, making them suitable for large-scale production.

In terms of applications, [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- has shown promise in various areas. In medicinal chemistry, it has been explored as a building block for the synthesis of bioactive molecules. For instance, recent studies have demonstrated its potential as a scaffold for developing anti-inflammatory agents and anticancer drugs. The biphenyl core provides rigidity and planarity, which are beneficial for molecular recognition and binding to biological targets.

Beyond medicinal applications, [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and supramolecular assemblies. For example, it can be incorporated into polymer backbones to enhance mechanical properties or used as a ligand in metal-organic frameworks (MOFs) for gas storage and separation applications.

Recent research has further expanded our understanding of the properties and potential uses of [1,1'-Biphenyl]-4-carboxylic acid, 3-amino-. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. Another study in Advanced Materials highlighted its utility in creating self-assembling nanostructures with tunable optical and electronic properties.

The safety profile of [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, standard precautions should be taken to avoid skin contact and inhalation. It is important to consult safety data sheets (SDS) for detailed information on handling and storage.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 3-amino- (CAS No. 4445-43-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure and functional groups make it a valuable building block for developing new materials and bioactive molecules. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in both academic and industrial settings.